Cas no 2227844-36-0 ((1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol
• CAS No: 2227844-36-0
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6593003
• PubChem ID: 165692830
• Update Time: 2025-05-20

(1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol
• EN300-1935903
• 2227844-36-0

• Inchi： 1S/C10H14BrNO2/c1-14-7-2-3-9(11)8(6-7)10(13)4-5-12/h2-3,6,10,13H,4-5,12H2,1H3/t10-/m1/s1
• InChI Key： FYWPKHRCWZYZIE-SNVBAGLBSA-N
• SMILES： BrC1=CC=C(C=C1[C@@H](CCN)O)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol

Compound CAS No. 2227844-36-0: (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol

Compound CAS No. 2227844-36-0, also known as (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol, is a structurally complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique stereochemistry, featuring an (R)-configuration at the chiral center, which plays a crucial role in its pharmacological and chemical properties. The molecule consists of a phenolic group, a bromine substituent, and an amino alcohol moiety, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol through multi-step reactions involving precise stereocontrol. Researchers have employed strategies such as asymmetric catalysis and enantioselective synthesis to achieve high yields of the desired enantiomer. These methods not only enhance the purity of the compound but also pave the way for its application in drug discovery and development.

The structural features of this compound make it an attractive candidate for exploring its biological activity. Studies have shown that (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol exhibits potential antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated in preclinical models, highlighting its potential as a lead compound for therapeutic interventions.

In the context of materials science, this compound has been explored for its role in the synthesis of advanced materials. Its functional groups provide opportunities for polymerization and cross-linking, leading to the development of novel materials with tailored properties. For instance, researchers have utilized this compound as a precursor for creating biocompatible polymers, which hold promise in tissue engineering and regenerative medicine.

The versatility of Compound CAS No. 2227844-36-0 extends to its application in analytical chemistry. Its distinct spectral properties make it a valuable standard for calibrating analytical instruments used in quality control and environmental monitoring. Furthermore, its stability under various experimental conditions ensures reliable results in chromatographic and spectroscopic analyses.

From an environmental standpoint, understanding the degradation pathways of (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1-ol is crucial for assessing its ecological impact. Recent studies have employed computational modeling to predict its biodegradation rates under different environmental conditions, providing insights into its persistence and potential risks to ecosystems.

In conclusion, Compound CAS No. 2227844-36-0: (1R)-3-amino-1-(2-bromo-5-methoxyphenyl)propan-1 ol stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development.